Cas no 578008-32-9 (tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate)
578008-32-9 structure
Product Name:tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
CAS No:578008-32-9
MF:C9H15N3O2
MW:197.234301805496
MDL:MFCD13252375
CID:879058
PubChem ID:11321537
Update Time:2025-04-19
tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-methylpyrazole-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate
- 1H-Pyrazole-1-carboxylicacid,3-amino-5-methyl-,1,1-dimethylethylester
- tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
- AS-72542
- tert-butyl 3-imino-5-methyl-2,3-dihydro-1H-pyrazole-1-carboxylate
- W12764
- AKOS037647138
- CS-0036055
- 578008-32-9
- SY060940
- SCHEMBL161429
- EN300-7364853
- 1-Boc-3-amino-5-methyl-1H-pyrazole
- 1,1-Dimethylethyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate
- 3-Amino-1-Boc-5-methyl-1H-pyrazole
- DB-315097
- AKOS024258768
- GJDCNROAKOCYIQ-UHFFFAOYSA-N
- 3-Amino-5-methyl-pyrazole-1-carboxylic acid tert-butyl ester
- Z1216817739
- tert-butyl 3-amino-5-methylpyrazole-1-carboxylate
- MFCD13252375
- tert-Butyl3-amino-5-methyl-1H-pyrazole-1-carboxylate
- 1-boc-3-amino-5-methyl-pyrazole
-
- MDL： MFCD13252375
- Inchi： 1S/C9H15N3O2/c1-6-5-7(10)11-12(6)8(13)14-9(2,3)4/h5H,1-4H3,(H2,10,11)
- InChI Key： GJDCNROAKOCYIQ-UHFFFAOYSA-N
- SMILES： O(C(N1C(C)=CC(N)=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.116426730 g/mol
- Monoisotopic Mass: 197.116426730 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 197.23
- XLogP3: 1.6
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 322.7±34.0℃/760mmHg
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003772-5g |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 95% | 5g |
$310.40 | 2023-09-01 | |
| Alichem | A049003772-10g |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 95% | 10g |
$545.90 | 2023-09-01 | |
| ChemScence | CS-0036055-250mg |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 99.54% | 250mg |
$50.0 | 2022-04-27 | |
| ChemScence | CS-0036055-1g |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 99.54% | 1g |
$130.0 | 2022-04-27 | |
| ChemScence | CS-0036055-2500mg |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 99.54% | 2500mg |
$370.0 | 2021-09-02 | |
| ChemScence | CS-0036055-5g |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 99.54% | 5g |
$580.0 | 2021-09-02 | |
| TRC | B943468-10mg |
tert-Butyl 3-Amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B943468-50mg |
tert-Butyl 3-Amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B943468-100mg |
tert-Butyl 3-Amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 100mg |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H38400-1g |
tert-Butyl 3-amino-5-methyl-1H-pyrazole-1-carboxylate |
578008-32-9 | 95% | 1g |
¥1412.0 | 2023-09-07 |
tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:578008-32-9)tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
Order Number:A935450
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:17
Price ($):153.0/562.0
Email:sales@amadischem.com
tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:578008-32-9)tert-butyl 3-amino-5-methyl-pyrazole-1-carboxylate
Purity:99%/99%
Quantity:5g/25g
Price ($):153.0/562.0